Cas no 144704-77-8 (Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI) structure
144704-77-8 structure
Product Name:Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:144704-77-8
MF:C9H13NO4
MW:199.203822851181
CID:105562
PubChem ID:45091931
Update Time:2025-04-18

Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI)
    • tert-Butyl (2-oxo-2,5-dihydrofuran-3-yl)carbamate
    • 144704-77-8
    • Inchi: 1S/C9H13NO4/c1-9(2,3)14-8(12)10-6-4-5-13-7(6)11/h4H,5H2,1-3H3,(H,10,12)
    • InChI Key: CPAFLSSCDOOOBS-UHFFFAOYSA-N
    • SMILES: O(C(NC1C(=O)OCC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 199.08449
  • Monoisotopic Mass: 199.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.